Cas no 1795298-67-7 (2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide)

• Product Name: 2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide
• CAS No: 1795298-67-7
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 5405313
• Update Time: 2025-05-21

2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-acetamido-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl)-N-methyl-N-phenylacetamide
• 2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide

• Inchi： 1S/C17H20N4O2S/c1-12(22)18-17-19-14-8-9-21(10-15(14)24-17)11-16(23)20(2)13-6-4-3-5-7-13/h3-7H,8-11H2,1-2H3,(H,18,19,22)
• InChI Key： XAFDLDPOLHPHOU-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1)(=O)CN1CC2SC(NC(=O)C)=NC=2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide

Compound CAS No. 1795298-67-7: A Comprehensive Overview

The compound with CAS No. 1795298-67-7, known as 2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazolo[5,4-c]pyridine ring system and an acetamide moiety. The presence of these functional groups renders the molecule versatile in terms of its potential applications and interactions with biological systems.

Recent studies have highlighted the importance of this compound in drug discovery efforts. The thiazolo[5,4-c]pyridine core is known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound possess potent inhibitory effects on certain kinases, making them promising candidates for anti-cancer therapies. The acetamide group further enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

The synthesis of 2-{2-acetamido-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-5-yl}-N-methyl-N-phenylacetamide involves a multi-step process that typically begins with the preparation of the thiazolo[5,4-c]pyridine ring system. This is achieved through a combination of cyclization reactions and subsequent functionalization steps to introduce the acetamide group. The methyl and phenyl substituents on the acetamide moiety are introduced to optimize the molecule's pharmacokinetic properties.

In terms of applications, this compound has shown potential in several therapeutic areas. For example, its ability to inhibit specific protein kinases makes it a valuable tool in oncology research. Additionally, preliminary studies suggest that it may also exhibit anti-inflammatory properties due to its interaction with cyclooxygenase enzymes. These findings underscore the compound's versatility and its potential to address multiple disease states.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the presence of all functional groups and have provided insights into the molecule's conformational flexibility. Such information is crucial for understanding how the compound interacts with biological targets at the molecular level.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile to enhance its therapeutic potential. This includes exploring different substitution patterns on both the thiazolo[5,4-c]pyridine ring and the acetamide group to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further breakthroughs in this area.

In conclusion, CAS No. 1795298-67-7 represents a cutting-edge chemical entity with immense potential in drug development. Its unique structure and diverse functional groups make it a valuable tool for researchers across various disciplines. As our understanding of this compound continues to grow, it is anticipated that it will play an increasingly important role in advancing medical science.